Cas no 2172272-59-0 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid
• CAS No: 2172272-59-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6508404
• PubChem ID: 165807954
• Update Time: 2025-07-19

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopentane-1-carboxylic acid
• EN300-1507006
• 2172272-59-0

• Inchi： 1S/C27H32N2O5/c1-26(2,16-13-23(30)28-27(24(31)32)14-7-8-15-27)29-25(33)34-17-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,22H,7-8,13-17H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： IYQUBQAFYYXEQU-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC1)NC(CCC(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic Acid (CAS No. 2172272-59-0)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid, identified by its CAS number 2172272-59-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a cyclopentane ring, an amide functional group, and a fluorenylmethoxycarbonyl (Fmoc) moiety. The unique arrangement of these structural elements imparts distinct chemical and biological properties, making it a valuable candidate for further investigation in drug discovery and medicinal chemistry.

The< strong>fluorenylmethoxycarbonyl group is particularly noteworthy as it is commonly employed in peptide synthesis as an amino acid protecting group. The presence of this moiety in the compound suggests potential applications in the development of peptide-based therapeutics or as an intermediate in the synthesis of more complex peptidomimetics. The< strong>cyclopentane ring contributes to the molecule's rigidity, which can be advantageous in designing molecules with enhanced binding affinity and stability. Additionally, the< strong>amide functional group introduces polarity and reactivity, enabling further functionalization and modification.

In recent years, there has been a growing interest in the development of peptidomimetics as alternatives to traditional peptides due to their improved pharmacokinetic properties and reduced susceptibility to enzymatic degradation. The compound< strong>1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid represents a promising scaffold for such applications. Its structural features combine the benefits of both peptide-like sequences and non-peptide analogs, offering a versatile platform for drug design.

The< strong>methylpentanamido moiety in the molecule adds another layer of complexity, influencing its solubility, metabolic stability, and overall bioactivity. This segment can be particularly useful in modulating the pharmacokinetic profile of drug candidates by affecting their distribution, absorption, and excretion. Furthermore, the presence of multiple chiral centers in the molecule allows for the synthesis of enantiomerically pure forms, which is crucial for achieving optimal therapeutic efficacy while minimizing adverse effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The< strong>cyclopentane ring and< strong>amide group have been shown to play critical roles in protein-ligand interactions, influencing binding affinity and selectivity. By leveraging these insights, scientists can rationally design derivatives of< strong>1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid that exhibit enhanced potency against specific biological targets.

The< strong>Fmoc protecting group not only facilitates controlled peptide synthesis but also provides a handle for further chemical modifications. This versatility makes the compound an attractive building block for constructing more elaborate molecular architectures. For instance, it can be used to generate libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

In addition to its potential applications in drug discovery, this compound may find utility in materials science and polymer chemistry. The rigid cyclopentane framework can impart unique mechanical properties to polymers or coatings when incorporated into their structure. Such materials could exhibit improved durability or resistance to environmental factors, making them suitable for specialized industrial applications.

The synthesis of< strong>1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, successful synthesis would open doors to exploring its full potential across multiple disciplines.

Ongoing research is focused on optimizing synthetic routes to improve scalability and cost-effectiveness. Additionally, efforts are being made to explore novel derivatives that may exhibit enhanced biological activity or improved pharmacokinetic properties. By combining experimental approaches with computational modeling, scientists can accelerate the discovery process and bring this promising compound closer to practical applications.

The future prospects for< strong>1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid are bright, with potential applications spanning pharmaceuticals, materials science, and beyond. As our understanding of molecular structure-function relationships continues to evolve, this compound is likely to play an increasingly important role in innovation across multiple scientific fields.